Cas no 2229373-68-4 (O-(2-methylcyclopropyl)methylhydroxylamine)

• Product Name: O-(2-methylcyclopropyl)methylhydroxylamine
• CAS No: 2229373-68-4
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 5853368
• PubChem ID: 117710324
• Update Time: 2025-07-22

O-(2-methylcyclopropyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-methylcyclopropyl)methylhydroxylamine
• SCHEMBL16254192
• EN300-1746486
• O-[(2-methylcyclopropyl)methyl]hydroxylamine
• 2229373-68-4

• Inchi： 1S/C5H11NO/c1-4-2-5(4)3-7-6/h4-5H,2-3,6H2,1H3
• InChI Key： UAQDSRJHAXEJOF-UHFFFAOYSA-N
• SMILES： O(CC1CC1C)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-methylcyclopropyl)methylhydroxylamine

Introduction to O-(2-methylcyclopropyl)methylhydroxylamine (CAS No. 2229373-68-4)

O-(2-methylcyclopropyl)methylhydroxylamine) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229373-68-4, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The molecule's distinct structure, featuring a cyclopropyl ring substituted with a methyl group and an hydroxylamine functional group, makes it a subject of interest for chemists and biochemists exploring novel synthetic pathways and biological interactions.

The chemical structure of O-(2-methylcyclopropyl)methylhydroxylamine consists of a cyclopropyl ring attached to a hydroxylamine moiety through an ether linkage. This configuration imparts unique reactivity and solubility characteristics, making it a valuable intermediate in organic synthesis. The presence of the 2-methylcyclopropyl group enhances the compound's stability and versatility, allowing it to participate in various chemical transformations without degradation. These properties have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can facilitate the synthesis of complex molecules. O-(2-methylcyclopropyl)methylhydroxylamine) fits this demand by offering a synthetic scaffold that can be modified to produce bioactive compounds. Researchers have been particularly interested in its potential role in developing new therapeutic agents targeting neurological disorders, inflammation, and other metabolic conditions. The compound's ability to serve as a precursor for more complex molecules has made it a focal point in academic and industrial research.

The synthesis of O-(2-methylcyclopropyl)methylhydroxylamine) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the cyclopropyl derivative, followed by functionalization with an hydroxylamine group. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing the need for harsh reagents and minimizing waste generation. These improvements align with the growing emphasis on sustainable chemistry practices within the industry.

The biological activity of O-(2-methylcyclopropyl)methylhydroxylamine) has been studied extensively in vitro and in vivo. Preliminary research suggests that this compound exhibits modulatory effects on certain enzymatic pathways, which could be exploited for therapeutic purposes. For instance, its interaction with cytochrome P450 enzymes has been explored as a potential mechanism for enhancing drug metabolism or reducing toxicity. Additionally, its structural similarity to known bioactive molecules makes it a valuable tool for structure-activity relationship studies, helping researchers understand how subtle changes in molecular structure can influence biological function.

In conclusion, O-(2-methylcyclopropyl)methylhydroxylamine) (CAS No. 2229373-68-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic utility make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.